Oxo{3-[(propan-2-yl)amino]propoxy}phosphaniumolate

• CAS No.: 61453-37-0
• Molecular Formula: C6H14NO3P
• Molecular Weight: 179.15 g/mol
• IUPAC Name: oxido-oxo-[3-(propan-2-ylamino)propoxy]phosphanium
• InChI: InChI=1S/C6H14NO3P/c1-6(2)7-4-3-5-10-11(8)9/h6-7H,3-5H2,1-2H3
• InChI Key: BJNQFRSIKFABJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCCO[P+](=O)[O-]

Description

Oxo{3-[(propan-2-yl)amino]propoxy}phosphaniumolate is a chemical compound with a unique structure that includes a phosphonium core

Preparation Methods

The synthesis of Oxo{3-[(propan-2-yl)amino]propoxy}phosphaniumolate typically involves the reaction of a phosphine with an appropriate alkylating agent. The reaction conditions often require a controlled environment to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale reactions using specialized equipment to handle the reagents and conditions safely.

Chemical Reactions Analysis

Oxo{3-[(propan-2-yl)amino]propoxy}phosphaniumolate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another. Common reagents include halogens or nucleophiles like hydroxide ions.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Oxo{3-[(propan-2-yl)amino]propoxy}phosphaniumolate has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It may be used in studies involving enzyme inhibition or protein interactions.

Industry: It can be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism by which Oxo{3-[(propan-2-yl)amino]propoxy}phosphaniumolate exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to Oxo{3-[(propan-2-yl)amino]propoxy}phosphaniumolate include other phosphonium-based compounds. These compounds share some structural similarities but may differ in their reactivity and applications. The uniqueness of this compound lies in its specific functional groups and the resulting chemical properties.